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Compound of Interest

Compound Name: 2,2-Dichlorobutane

Cat. No.: B1583581

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known fire and explosion hazards
associated with 2,2-Dichlorobutane. The information is intended to promote safe handling and
use of this compound in a laboratory setting. All personnel should consult the full Safety Data
Sheet (SDS) before handling this chemical and adhere to all institutional and regulatory safety
guidelines.

Hazard Identification and Classification

2,2-Dichlorobutane is classified as a flammable liquid.[1][2] Its vapor can form explosive
mixtures with air, posing a significant fire and explosion risk, particularly in enclosed spaces or
with inadequate ventilation.[3][4][5][6]

GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2,2-Dichlorobutane is classified as a Flammable Liquid.[1][2] The pertinent hazard
statement is H226: Flammable liquid and vapor.[1][2] Some sources may also use H225:
Highly flammable liquid and vapor.[5]

Quantitative Data on Fire and Explosion Hazards

The following table summarizes the key quantitative data related to the fire and explosion
hazards of 2,2-Dichlorobutane. It is important to note that specific data for autoignition
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temperature and explosive limits are not readily available for the 2,2-isomer. For comparative
purposes, data for the related isomer, 1,2-Dichlorobutane, is included where available, but it
should be treated as distinct.
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Parameter

Value (2,2-

Dichlorobutane)

Value (1,2-
Dichlorobutane)

Notes

Flash Point

27 °C (80.6 °F)[2][7]

[8][9]

30 °C (86 °F)[4]

The temperature at
which the liquid
produces sufficient
vapor to ignite in the
presence of an
ignition source. One
source reports a flash
point of 15.6°C for
2,2-Dichlorobutane.

Autoignition

Temperature

Data not available

275 °C (527 °F)[10]
[11]

The temperature at
which the substance
will ignite
spontaneously without
an external ignition

source.

Lower Explosive Limit
(LEL)

Data not available

Data not available

The minimum
concentration of vapor
in air below which a
flame will not

propagate.

Upper Explosive Limit
(UEL)

Data not available

Data not available

The maximum
concentration of vapor
in air above which a
flame will not

propagate.

NFPA 704 Rating

Data not available

Health: 2,
Flammability: 2,
Instability: 0[10]

A standardized
system for identifying
the acute hazards of

materials.

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.scribd.com/document/502357059/Flash-Point-Closed-Copy
https://www.zealinstruments.com/closed-cup-flash-point-test-method-an-overview/
https://wiki.anton-paar.com/sg-en/basics-of-pensky-martens-closed-cup-flash-point-testing/
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C4H8Cl2/c1-3-4(2%2C5)6/h3H2%2C1-2H3
https://lcslaboratory.com/flash-point-laboratory-test-for-msds-development-and-tdg-classification/
https://store.astm.org/d0093-20.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Dichlorobutane
https://store.astm.org/d0093-20.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocol: Determination of Flash Point
(Pensky-Martens Closed-Cup Method)

This protocol is a generalized procedure based on the ASTM D93 standard for determining the
flash point of a flammable liquid like 2,2-Dichlorobutane.[12]

Objective

To determine the lowest temperature at which the vapors of 2,2-Dichlorobutane will ignite
when an ignition source is introduced, using a Pensky-Martens closed-cup tester.

Materials and Equipment

o Pensky-Martens closed-cup flash point apparatus (manual or automated)
o Sample of 2,2-Dichlorobutane (at least 75 mL)

o Calibrated thermometer or temperature probe

e Heating source

 Stirring device

« Ignition source (gas flame or electric igniter)

e Barometer

o Appropriate personal protective equipment (PPE): safety goggles, flame-resistant lab coat,
and chemical-resistant gloves.

Procedure

o Apparatus Preparation:

o Thoroughly clean and dry the test cup and lid assembly to remove any residual solvent or
contaminants.

o Ensure the apparatus is placed in a draft-free area.
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e Sample Preparation:
o Pour the 2,2-Dichlorobutane sample into the test cup to the marked filling line.
o Place the lid on the cup and ensure a proper seal.

o Insert the thermometer or temperature probe to the correct depth as specified by the
instrument manufacturer.

Heating and Stirring:

o Begin heating the sample at a steady rate.

o Start the stirrer at the prescribed rate (typically 90-120 rpm for liquids like 2,2-
Dichlorobutane).

Application of Ignition Source:
o As the sample heats, apply the ignition source at regular temperature intervals.

o For each test, momentarily stop stirring and dip the ignition source into the vapor space of
the cup.

Flash Point Determination:

o The flash point is the lowest temperature at which a distinct flash is observed inside the
cup upon application of the ignition source.

o Record the temperature at which the flash occurs.

Barometric Pressure Correction:

o Record the ambient barometric pressure.

o Correct the observed flash point to the standard atmospheric pressure of 101.3 kPa using
the appropriate formula as provided in the ASTM D93 standard.

Safety Precautions
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guidelines.

Visualizations

Keep all flammable materials away from the test area.

Perform the experiment in a well-ventilated fume hood.

Have a fire extinguisher rated for chemical fires readily accessible.

Dispose of the sample and any cleaning solvents according to institutional and regulatory
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Caption: Workflow for assessing the fire and explosion hazards of a chemical.

Logical Relationship of Fire Hazard Parameters
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Caption: Relationship between a flammable substance and the conditions for a fire.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Fire and Explosion
Hazards of 2,2-Dichlorobutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583581#fire-and-explosion-hazards-of-2-2-
dichlorobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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